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Compound of Interest

Compound Name: MK-8245 Trifluoroacetate

Cat. No.: B1139230 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

MK-8245 is a potent and selective, liver-targeted inhibitor of Stearoyl-CoA Desaturase (SCD).

[1] It demonstrates high efficacy against human, rat, and mouse SCD1 with IC50 values in the

low nanomolar range.[2][3] The trifluoroacetate salt of MK-8245 is a common form used in

research settings. Due to its chemical properties, particularly its low aqueous solubility, proper

dissolution is critical for obtaining accurate and reproducible results in both in vitro and in vivo

experiments. This document provides detailed protocols for the dissolution, preparation of stock

and working solutions, and storage of MK-8245 Trifluoroacetate.

Data Presentation: Solubility Profile
The solubility of MK-8245 has been determined in various common laboratory solvents. It is

essential to use fresh, anhydrous dimethyl sulfoxide (DMSO) for optimal dissolution, as

absorbed moisture can significantly reduce solubility.[4][5] The compound is generally insoluble

in aqueous solutions and ethanol.[5]
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Compound Form Solvent Reported Solubility Notes

MK-8245 DMSO
≥ 100 mg/mL (214.02

mM)[4][6]

Use fresh, anhydrous

DMSO. Sonication or

warming may aid

dissolution.[4][7]

93 mg/mL (199.03

mM)[5]

86 mg/mL (184.06

mM)[7]

Water Insoluble[5]

Ethanol Insoluble[5]

MK-8245

Trifluoroacetate
DMSO 10 mM[3]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solutions (for In Vitro Use)
This protocol describes the preparation of a concentrated stock solution in DMSO, which is

suitable for long-term storage and subsequent dilution into aqueous media for cellular assays.

Materials and Equipment:

MK-8245 Trifluoroacetate (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene or glass vials

Calibrated analytical balance

Vortex mixer and/or sonicator
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Pipettes

Procedure:

Equilibrate: Allow the vial of MK-8245 Trifluoroacetate powder to warm to room temperature

before opening to prevent condensation.

Weigh: Accurately weigh the desired amount of the compound into a sterile vial.

Calculate Solvent Volume: Determine the volume of DMSO required to achieve the desired

stock concentration (e.g., 10 mM).

Molecular Weight of MK-8245 Trifluoroacetate: 581.27 g/mol [3]

Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Dissolution: Add the calculated volume of fresh, anhydrous DMSO to the vial.

Mix: Cap the vial tightly and vortex thoroughly. If necessary, use a bath sonicator or gently

warm the solution (e.g., in a 37°C water bath) to aid complete dissolution.[4][7]

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles and store as recommended.[5]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol details the dilution of the DMSO stock solution into cell culture media or assay

buffer. It is crucial to ensure the final DMSO concentration is low enough (typically ≤0.1%) to

avoid solvent-induced toxicity in cells.

Materials and Equipment:

10 mM MK-8245 Trifluoroacetate stock solution in DMSO

Sterile cell culture medium or aqueous assay buffer

Sterile tubes and pipettes
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Procedure:

Determine Final Concentration: Decide the final concentration of MK-8245 Trifluoroacetate
required for your experiment.

Serial Dilution: Perform a serial dilution of the DMSO stock solution into the aqueous buffer

or medium.

Mixing: Add the small volume of the DMSO stock solution to the larger volume of aqueous

medium (not the reverse) while vortexing or mixing to prevent precipitation.

Final DMSO Check: Ensure the final concentration of DMSO in the working solution does not

exceed the tolerance level of your experimental system.

Protocol 3: Preparation of Formulations for In Vivo
Administration
MK-8245 Trifluoroacetate is insoluble in water, requiring a specific vehicle for in vivo studies.

The following formulation is recommended for oral administration.[4][7]

Materials and Equipment:

MK-8245 Trifluoroacetate

Dimethyl Sulfoxide (DMSO)

Polyethylene Glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Procedure (for a 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline vehicle):

Prepare Stock: First, dissolve MK-8245 Trifluoroacetate in DMSO to create a concentrated

stock solution (e.g., 25 mg/mL).[4]
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Add Solvents Sequentially: For a final volume of 1 mL, add the components in the following

order, ensuring the solution is mixed thoroughly after each addition:[4] a. Add 400 µL of

PEG300 to a sterile tube. b. Add 100 µL of the concentrated DMSO stock solution to the

PEG300 and mix until uniform. c. Add 50 µL of Tween-80 and mix again until the solution is

clear. d. Add 450 µL of Saline to bring the total volume to 1 mL and mix thoroughly.

Final Concentration: This procedure will yield a final drug concentration of 2.5 mg/mL.[4]

Adjust the initial stock concentration or volumes as needed for your target dose. The

resulting solution should be clear.[4]

Storage and Stability
Proper storage is essential to maintain the integrity of the compound.

Solid Powder: Store at -20°C for up to 3 years. Keep the container tightly sealed and

protected from moisture and light.[5]

Stock Solutions (in DMSO): Aliquot and store at -80°C for up to one year or at -20°C for up to

one month.[5] Avoid repeated freeze-thaw cycles.[5]
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Protocol 1: Stock Solution (In Vitro)

Protocol 2: Working Solution (In Vitro) Protocol 3: Formulation (In Vivo)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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